Cas no 1805319-76-9 (6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine)

6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, diamino, and difluoromethyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective reactivity. The presence of both amino and chloro groups allows for further functionalization, while the difluoromethyl moiety enhances metabolic stability and bioavailability. This compound is well-suited for applications in medicinal chemistry, where its reactivity profile supports the construction of complex molecules. High purity and consistent quality ensure reliable performance in research and industrial processes.

6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine structure

1805319-76-9 structure

Product Name:6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine

CAS No:1805319-76-9

MF:C₆H₆ClF₂N₃

MW:193.581746578217

CID:4926304

Update Time:2025-06-09

6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine
- Inchi： 1S/C6H6ClF2N3/c7-3-1-2(10)4(11)5(12-3)6(8)9/h1,6H,11H2,(H2,10,12)
- InChI Key： BVGHNRLNKNTPFC-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C(C(F)F)=N1)N)N

Computed Properties

Exact Mass: 193.0218312 g/mol
Monoisotopic Mass: 193.0218312 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 64.9
Molecular Weight: 193.58

6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023024706-250mg	6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine	1805319-76-9	97%	250mg	$673.20	2022-04-01
Alichem	A023024706-500mg	6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine	1805319-76-9	97%	500mg	$970.20	2022-04-01
Alichem	A023024706-1g	6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine	1805319-76-9	97%	1g	$1,764.00	2022-04-01

6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine Related Literature

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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Additional information on 6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine

6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine (CAS No. 1805319-76-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a chlorine atom at the 6-position, amino groups at the 3 and 4 positions, and a difluoromethyl group at the 2-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. The presence of amino groups and halogen substituents enhances its ability to form hydrogen bonds and engage in π-interactions, which are critical for molecular recognition in biological systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases involved in cancer progression.

In addition to its pharmacological applications, 6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine has been investigated for its potential in materials science. The molecule's ability to act as a ligand in metal coordination complexes has been leveraged to develop novel catalysts for organic transformations. A 2023 report in *Chemical Communications* showcased its use as a chelating agent in palladium-catalyzed cross-coupling reactions, significantly improving reaction yields and selectivity.

The synthesis of 6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of intermediates such as chloropyridines and fluorinated alcohols. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction pathways, ensuring high purity and yield. These advancements have made the compound more accessible for large-scale applications.

From an environmental standpoint, the stability and biodegradation of 6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine have been assessed to ensure minimal ecological impact. Studies indicate that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, 6-Chloro-3,4-diamino-2-(difluoromethyl)pyridine (CAS No. 1805319-76-9) stands out as a versatile molecule with promising applications across multiple disciplines. Its unique structure enables diverse interactions and reactivities, making it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.